Cas no 118933-93-0 (2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-)

2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)- structure
118933-93-0 structure
Product Name:2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-
CAS No:118933-93-0
MF:C8H7N3O2
MW:177.160081148148
CID:3670118
PubChem ID:1898951
Update Time:2025-04-22

2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-
    • 118933-93-0
    • DTXSID501182012
    • Inchi: 1S/C8H7N3O2/c1-11-7(4-9)6(5-10-11)2-3-8(12)13/h2-3,5H,1H3,(H,12,13)/b3-2-
    • InChI Key: PLTDUFBYWACPLO-IHWYPQMZSA-N
    • SMILES: OC(/C=C\C1C=NN(C)C=1C#N)=O

Computed Properties

  • Exact Mass: 177.053826475Da
  • Monoisotopic Mass: 177.053826475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 78.9Ų

2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)- Related Literature

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